[1,2]Thiazolo[5,4-c]pyridine-3-carbonitrile
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Overview
Description
Thiazolo[5,4-c]pyridine-3-carbonitrile is a heterocyclic compound that features a fusion between a thiazole ring and a pyridine ring, with a carbonitrile group attached to the third position of the pyridine ring. This structure is a part of a broader class of compounds known for their potential pharmacological properties, including antimicrobial and anticancer activities.
Synthesis Analysis
The synthesis of thiazolo[5,4-c]pyridine-3-carbonitrile derivatives can be achieved through various methods. One approach involves the thermolysis of N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)pyridin-n-amines, which yields a mixture of thiazolopyridine-2-carbonitriles in low to moderate yields. The introduction of a chlorine substituent and the use of BnEt(3)NI mediated ANRORC style ring transformation can improve the yields significantly . Another method includes a one-pot synthesis involving mercaptonitrile salts, α-bromo ketones, and ketones, promoted by ZnCl2, which allows the creation of two hetero rings and four new bonds in a single operation .
Molecular Structure Analysis
The molecular structure of thiazolo[5,4-c]pyridine-3-carbonitrile derivatives is characterized by the presence of a thiazole ring fused to a pyridine ring. The carbonitrile group at the third position is a key functional group that influences the chemical properties and reactivity of these compounds. The structures of these compounds are typically confirmed using techniques such as IR, 1H NMR, LC–MS mass, and elemental analysis .
Chemical Reactions Analysis
Thiazolo[5,4-c]pyridine-3-carbonitrile derivatives can undergo various chemical reactions. For instance, they can be synthesized through reactions of cinnamonitriles with halocarbonyl compounds . They can also be obtained by multicomponent reactions involving β-enaminonitriles, α,β-unsaturated aldehydes, and 2-aminothiol hydrochlorides . Additionally, green chemoselective synthesis in water via microwave-assisted reactions has been reported .
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazolo[5,4-c]pyridine-3-carbonitrile derivatives depend on the nature, hindrance, and position of the substituents. These compounds have shown significant biological activity against various microorganisms, suggesting their potential as antimicrobial agents. They also exhibit antioxidant and cytotoxic activities, which are important for their potential use in cancer therapy . The diastereoinduction observed in the stereogenic centers generated in the α,β-unsaturated aldehyde is generally low, which can affect the overall yield and purity of the synthesized compounds .
Scientific Research Applications
Synthesis and Chemical Properties
- Thiazolopyridine derivatives are synthesized through various methods, including the annelation of thiazolidine or thiazole cycles to the pyridine ring. These methods have been fundamental in creating compounds with significant biological effects, including analgesic, anti-inflammatory, antimicrobial, antioxidant, and antifungal activities. The compounds have shown potential in treating hyperproliferative disorders due to their inhibitory action on integrally linked kinases. Additionally, thiazolopyridines exhibit antidiabetic, antibacterial, and anti-tuberculosis action, and certain derivatives have been effective in sexual dysfunction treatment and possess significant anticancer effects (Chaban, 2015).
Biological Applications
- The diverse biological activities associated with thiazolopyridine derivatives underscore their importance in medicinal chemistry. These compounds' capacity to exhibit various biological effects, including antimicrobial, anti-inflammatory, and anticancer activities, stems from their complex chemical structures that allow for significant interaction with biological systems. This interaction is facilitated by the presence of heteroatoms like nitrogen and sulfur, which offer multiple sites for binding with biological targets, making these compounds versatile in drug design and development (Abdurakhmanova et al., 2018).
Optical Sensors and Coordination Chemistry
- Compounds containing thiazolopyridines have been utilized as recognition units in the synthesis of optical sensors due to their significant biological and medicinal applications. The ability of these compounds to form coordination as well as hydrogen bonds makes them suitable for use as sensing probes in various applications, highlighting their versatility in both scientific research and practical applications (Jindal & Kaur, 2021).
Mechanism of Action
Target of Action
Thiazolopyridines, a class of compounds to which [1,2]thiazolo[5,4-c]pyridine-3-carbonitrile belongs, have been reported to interact with a wide range of receptor targets . Some representatives of this class have been reported as histamine H3 receptor antagonists .
Mode of Action
It’s known that the structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets . The interaction between the ligand and biological target can be optimized by introducing new binding sites .
Biochemical Pathways
Thiazolopyridines have been reported to possess a broad spectrum of pharmacological activities, suggesting they may impact multiple biochemical pathways .
Pharmacokinetics
The thiazolo[3,2-a]pyrimidine moiety can be readily modified, which is extremely necessary to optimize the interaction between the ligand and biological target . This suggests that the compound may have favorable pharmacokinetic properties.
Result of Action
Thiazolopyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .
Action Environment
The structural modification of the thiazolo[3,2-a]pyrimidine moiety suggests that the compound’s action may be influenced by various factors .
properties
IUPAC Name |
[1,2]thiazolo[5,4-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3N3S/c8-3-6-5-1-2-9-4-7(5)11-10-6/h1-2,4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXLGKSQQAPRYSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1C(=NS2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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